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Introduction
Ethyl lactate, a biodegradable and biocompatible solvent derived from renewable resources, is

gaining significant attention across the pharmaceutical, food, and fine chemical industries.[1][2]

Its favorable safety profile, being recognized as Generally Recognized as Safe (GRAS) by the

U.S. Food and Drug Administration, further enhances its appeal as a green solvent.[2][3] The

use of supercritical carbon dioxide (scCO2) as a co-solvent with ethyl lactate presents a

promising avenue for various applications, including chemical reactions, extractions, and

antisolvent precipitation processes.[1][2][4] Understanding the phase behavior of the binary

system of ethyl lactate and supercritical CO2 is crucial for the design and optimization of such

processes.[1][2][4] This technical guide provides a comprehensive overview of the phase

equilibria, experimental methodologies, and thermodynamic modeling of the ethyl lactate-CO2

system.

Phase Equilibrium Data
The phase behavior of the ethyl lactate and supercritical CO2 binary system is characterized

by vapor-liquid equilibrium.[3] Several studies have experimentally determined the pressure,

temperature, and composition data for this system, which are summarized in the tables below.

The data reveals that the miscibility of ethyl lactate and CO2 is influenced by both temperature

and pressure.[5][6] Generally, at a constant temperature, an increase in pressure leads to a

higher solubility of CO2 in ethyl lactate. Conversely, at a constant pressure, an increase in
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temperature can lead to varied effects depending on the specific pressure and composition

range.

Solubility of CO2 in Ethyl Lactate-Rich Liquid Phase
The following table presents data on the solubility of carbon dioxide in the liquid phase, which

is rich in ethyl lactate.

Temperature (K) Pressure (MPa)
Mole Fraction of Ethyl
Lactate

311 1.0 - 8.1
Data available in cited

literature

318 1.0 - 8.1
Data available in cited

literature

323 1.0 - 8.1
Data available in cited

literature

Data sourced from Bermejo et al. (2013).[1][2][4]

High-Pressure Phase Behavior
The following table summarizes the conditions for the high-pressure phase behavior of the

CO2 and ethyl lactate binary mixture. This data is critical for processes operating under

supercritical conditions.
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Temperature (K) Pressure (MPa)
Mole Fraction of Ethyl
Lactate

313.2 up to 18.48 0.0734 - 0.7939

323.2
Data available in cited

literature

Data available in cited

literature

333.2 up to 18.48 0.0734 - 0.7939

343.2
Data available in cited

literature

Data available in cited

literature

353.2 up to 18.48 0.0734 - 0.7939

363.2
Data available in cited

literature

Data available in cited

literature

373.2 up to 18.48 0.0734 - 0.7939

393.2 up to 18.48 0.0734 - 0.7939

Data compiled from Cho et al. (2011) and the study on Solution Thermodynamics of Alkyl

Lactates in High-Pressure CO2.[5][6][7][8]

Experimental Protocols
The determination of phase equilibrium data for the ethyl lactate-CO2 system has been

primarily accomplished using two experimental methodologies: the variable-volume view cell

and the synthetic method.

Variable-Volume View Cell Method
This analytical method involves the use of a high-pressure equilibrium cell equipped with a

movable piston and a sight glass.

Protocol:

Preparation: The equilibrium cell is first cleaned and evacuated.
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Loading: A known amount of ethyl lactate is loaded into the cell. Carbon dioxide is then

introduced into the cell at a desired pressure.

Equilibration: The mixture is continuously stirred at a constant temperature until

thermodynamic equilibrium is reached. The system is considered to be at equilibrium when

the pressure, temperature, and volume remain constant.

Sampling and Analysis: Once equilibrium is established, samples are carefully withdrawn

from the liquid and/or vapor phases. The composition of these samples is then determined

using analytical techniques such as gas chromatography.

Data Collection: The experiment is repeated at various pressures and temperatures to

generate a comprehensive dataset.

This method was employed by Bermejo et al. (2013) and Cho et al. (2011).[1][2][7][8]
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Caption: Experimental workflow for the variable-volume view cell method.
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Synthetic Method
The synthetic method involves preparing a mixture of known overall composition and then

observing the phase transitions (bubble or dew points) as the temperature and pressure are

varied.

Protocol:

Mixture Preparation: A high-pressure cell of known volume is charged with precise amounts

of ethyl lactate and CO2 to achieve a specific overall composition.

Phase Observation: The mixture is heated or cooled and pressurized or depressurized while

being continuously stirred. The points at which a phase change (e.g., the appearance of a

bubble or a dew drop) occurs are carefully observed through a sight glass.

Data Recording: The temperature and pressure at which the phase transition occurs are

recorded.

Isothermal or Isobaric Scans: The process is repeated for different compositions to construct

an isotherm or isobar of the phase diagram.

This method was utilized in the study on the solution thermodynamics of alkyl lactates in high-

pressure CO2.[5][6]

Thermodynamic Modeling
To correlate and predict the phase behavior of the ethyl lactate-CO2 system, various

thermodynamic models have been employed. These models are essential for process

simulation and design.

The Peng-Robinson Equation of State (PR-EoS) and the Soave-Redlich-Kwong Equation of

State (SRK-EoS) are two cubic equations of state that have been successfully used to model

the phase equilibria of this binary mixture.[1][3][5] These models often incorporate mixing rules

and binary interaction parameters to accurately represent the interactions between the ethyl
lactate and CO2 molecules.[5] For instance, the Wong-Sandler mixing rules combined with the

nonrandom two-liquid (NRTL) model have been used with the PR-EoS.[7] Another approach

involves the use of a group contribution EoS (GC-EoS).[1][2][3]
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The binary interaction parameters for the PR-EoS have been optimized to be k_ij = 0.000 and

η_ij = -0.085 for the ethyl lactate-CO2 system.[5][9][10]
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Caption: Influence of pressure and temperature on phase behavior.

Conclusion
The phase behavior of ethyl lactate with supercritical CO2 is a critical area of study for the

development of green and sustainable chemical processes. The available data indicates a

Type-I phase behavior, where the critical mixture boundary connects the critical points of the

pure components.[5][6] The experimental methodologies of the variable-volume view cell and

the synthetic method have proven effective in generating reliable phase equilibrium data.

Furthermore, thermodynamic models such as the Peng-Robinson and Soave-Redlich-Kwong

equations of state provide valuable tools for correlating and predicting the behavior of this

binary system. Further research to expand the range of experimental data and refine

thermodynamic models will continue to be beneficial for the broader application of this

environmentally friendly solvent system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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